Cas no 1021254-95-4 (N-(2-ethoxyphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide
• CAS No: 1021254-95-4
• MF: C₂₂H₂₀N₄O₂S
• MW: 404.484803199768
• CID: 5381335
• Update Time: 2025-11-03

N-(2-ethoxyphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)sulfanylacetamide
• N-(2-ethoxyphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C22H20N4O2S/c1-2-28-20-11-7-6-10-17(20)24-21(27)15-29-22-19-14-18(16-8-4-3-5-9-16)25-26(19)13-12-23-22/h3-14H,2,15H2,1H3,(H,24,27)
• InChI Key： HSUAXWIUMDVJDQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CSC1=NC=CN2N=C(C3=CC=CC=C3)C=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(2-ethoxyphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide

Comprehensive Overview of N-(2-ethoxyphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide (CAS No. 1021254-95-4)

N-(2-ethoxyphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide, with the CAS number 1021254-95-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique pyrazolo[1,5-a]pyrazine core, a sulfanylacetamide linker, and an ethoxyphenyl moiety, making it a versatile candidate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or signal transduction modulator, aligning with current trends in targeted cancer therapies and autoimmune disease treatments.

The structural complexity of N-(2-ethoxyphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide allows for interactions with various biological targets. Its pyrazolo-pyrazine scaffold is known to mimic purine bases, enabling binding to enzymes like phosphodiesterases (PDEs) or receptor tyrosine kinases (RTKs). This property has led to its exploration in neurodegenerative disease research and inflammatory pathway inhibition, addressing growing concerns about Alzheimer's and rheumatoid arthritis. The compound's sulfanyl linkage also enhances its metabolic stability, a critical factor in drug development optimization.

Recent studies highlight the role of CAS 1021254-95-4 in high-throughput screening (HTS) platforms. Its fluorescence properties, derived from the pyrazolo[1,5-a]pyrazine system, make it valuable for biomolecular imaging and proteomics studies. These applications resonate with the increasing demand for precision medicine tools and theranostic agents. Furthermore, the compound's ethoxyphenyl group contributes to improved blood-brain barrier permeability, sparking investigations for CNS drug candidates—a hot topic in neurology research.

From a synthetic chemistry perspective, N-(2-ethoxyphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide represents an excellent case study for heterocyclic coupling reactions. The sulfanylacetamide bridge demonstrates innovative approaches to molecular hybridization, a strategy widely adopted in fragment-based drug design (FBDD). Its synthesis typically involves palladium-catalyzed cross-coupling and nucleophilic aromatic substitution (SNAr), techniques frequently searched by medicinal chemists optimizing green chemistry protocols.

The physicochemical profile of CAS 1021254-95-4 reveals moderate lipophilicity (predicted LogP ~3.2) and good aqueous solubility at physiological pH, addressing common challenges in bioavailability enhancement. These characteristics align with industry focus on Lipinski's rule of five compliance and ADMET property prediction. Computational modeling suggests the compound may exhibit allosteric modulation capabilities, particularly relevant for GPCR-targeted therapies—a trending area in personalized medicine development.

Emerging applications of this compound extend to chemical biology probes for studying protein-protein interactions (PPIs). The 2-phenylpyrazolo[1,5-a]pyrazine segment serves as an effective pharmacophore in disrupting oncogenic signaling cascades, coinciding with heightened interest in RAS pathway inhibitors. Additionally, its potential as a selective estrogen receptor degrader (SERD) analog is being explored, connecting to breast cancer research advancements.

Quality control protocols for N-(2-ethoxyphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide emphasize HPLC purity analysis (>98%) and LC-MS characterization, reflecting industry standards for reference standards and analytical reagents. Stability studies indicate proper storage under nitrogen atmosphere at -20°C, addressing common queries about compound shelf life in research settings. These details are crucial for laboratories implementing QC/QA workflows in preclinical development.